Cas no 2961-61-7 (Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1))

Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1) structure
2961-61-7 structure
Product Name:Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1)
CAS No:2961-61-7
MF:C7H2I2LiNO
MW:376.846826076508
CID:279605
PubChem ID:23691010
Update Time:2025-04-19

Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-hydroxy-3,5-diiodo-, lithium salt (1:1)
    • lithium,4-cyano-2,6-diiodophenolate
    • 3,5-Diiodo-4-hydroxybenzonitrile, lithium salt
    • 3,5-Dijod-4-hydroxy-benzonitrile lithiumsalz [German]
    • 4-Cyano-2,6-dijodphenol lithiumsalz [German]
    • BENZONITRILE, 3,5-DIIODO-4-HYDROXY-, LITHIUM SALT
    • CTK4G3556
    • Ioxynil, lithium salt
    • Ioxynil-lithium
    • Ioxynil-lithium [ISO]
    • SureCN5933488
    • SCHEMBL5933488
    • DTXSID3042055
    • 3,5-Dijod-4-hydroxy-benzonitrile lithiumsalz
    • BENZONITRILE, 4-HYDROXY-3,5-DIIODO-, LITHIUM SALT (1:1)
    • Benzonitrile, 4-hydroxy-3,5-diiodo-, lithium salt
    • 2961-61-7
    • (4-CYANO-2,6-DIIODOPHENOXY) LITHIUM
    • UNII-E58WQC6Q6R
    • 4-Cyano-2,6-dijodphenol lithiumsalz
    • E58WQC6Q6R
    • IOXYNIL LITHIUM [MI]
    • Q27276881
    • Inchi: 1S/C7H3I2NO.Li/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
    • InChI Key: WMMYHMKUTCMAIJ-UHFFFAOYSA-M
    • SMILES: IC1C=C(C#N)C=C(C=1[O-])I.[Li+]

Computed Properties

  • Exact Mass: 375.83678
  • Monoisotopic Mass: 376.838579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.8

Experimental Properties

  • Boiling Point: 282.6°Cat760mmHg
  • Flash Point: 124.7°C
  • PSA: 46.85
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